Cas no 67383-32-8 (Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate)

• Product Name: Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate
• CAS No: 67383-32-8
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD00223606
• CID: 499762
• PubChem ID: 293750
• Update Time: 2025-11-02

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 4-hydroxy-2-methyl-, ethyl ester
• C8H10N2O3
• 4-HYDROXY-2-METHYL-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER
• ethyl 2-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• 4-Hydroxy-2-methylpyrimidine-5-carboxylic acidethyl ester
• KTZQDIINDVWLES-UHFFFAOYSA-N
• ethyl 4-hydroxy-2-methyl-pyrimidine-5-carboxylate
• 4-hydroxy-2-methylpyrimidine-5-carboxylic acid ethyl ester
• ethyl 2-methyl-6-oxo-1H-pyrimidine-5-carboxylate
• 4-hydroxy-2-methyl-pyrimidine-5-carboxylic acidethyl es
• J-521023
• ethyl2-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• Ethyl 2-Methyl-pyrimidin-6(1H )-one-5-carboxylate
• FT-0640132
• ethyl 2-methyl-pyrimidin-6(1h)-one-5-carboxylate
• 4-hydroxy-2-methyl-pyrimidine-5-carboxylic acid ethyl ester 53135-24-3
• DTXSID90967658
• Maybridge3_007585
• ethyl 2-methyl-6-oxo-1,6-dihydro-5-pyrimidinecarboxylate
• MFCD00223606
• NSC-160874
• A867276
• 4-hydroxy-2-methylpyrimidine-5-carboxylic acidethyl ester 53135-24-3
• F3284-7656
• Ethyl 4-hydroxy-2-methyl-5-pyrimidine carboxylate
• MFCD07656562
• AKOS002303393
• 4-hydroxy-2-methyl-pyrimidine-5-carboxylic acidethyl ester
• HMS1452M07
• AB04978
• AM20100303
• ethyl 4-hydroxy-2-methyl-5-pyrimidinecarboxylate
• ethyl 2-methyl-4-hydroxypyrimidine-5-carboxylate
• 67383-32-8
• NSC160874
• A7735
• SY015990
• 5-Ethoxycarbonyl-2-methylpyrimid-4-one
• SCHEMBL959574
• SCHEMBL15215750
• SB57279
• I10515
• 53135-24-3
• ethyl 2-methyl-6-oxo-1,6-dihydro-pyrimidine-5-carboxylate
• GS-5839
• AKOS005146362
• EN300-685327
• FT-0693327
• IDI1_018972
• ethyl 2-methyl-4-oxo-1H-pyrimidine-5-carboxylate
• AF-601/00276056
• DB-013351
• ALBB-033094

• MDL： MFCD00223606
• Inchi： 1S/C8H10N2O3/c1-3-13-8(12)6-4-9-5(2)10-7(6)11/h4H,3H2,1-2H3,(H,9,10,11)
• InChI Key： KTZQDIINDVWLES-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C)NC1=O)=O

Computed Properties

• Exact Mass: 182.069
• Monoisotopic Mass: 182.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8
• XLogP3: -0.3

Experimental Properties

• Color/Form: No data available
• Density: 1.28
• Melting Point: 191-194°C
• Boiling Point: 267.9°Cat760mmHg
• Flash Point: 115.8°C
• Refractive Index: 1.558
• PSA: 72.31000
• LogP: 0.66730

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Comprehensive Guide to Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (CAS No. 67383-32-8): Properties, Applications, and Market Insights

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (CAS No. 67383-32-8) is a specialized organic compound belonging to the pyrimidine family. This ester derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the molecular formula C₈H₁₀N₂O₃, this compound serves as a crucial intermediate in synthesizing various biologically active molecules. Researchers frequently search for "Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate synthesis" or "67383-32-8 applications," reflecting its importance in modern chemical development.

The compound's pyrimidine core structure makes it particularly valuable in drug discovery programs. Many recent studies focus on its potential as a building block for kinase inhibitors, a hot topic in cancer research. When scientists look for "pyrimidine derivatives in medicinal chemistry" or "heterocyclic compounds for drug design," they often encounter this versatile molecule. Its ethyl ester group provides excellent solubility characteristics, while the hydroxy and methyl substituents offer multiple sites for further chemical modifications.

In the agrochemical sector, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate has shown promise in developing novel plant growth regulators and fungicides. Industry professionals searching for "pyrimidine-based agrochemicals" or "67383-32-8 suppliers" demonstrate the compound's commercial relevance. The global market for such intermediates continues to grow, particularly in regions with strong pharmaceutical manufacturing capabilities like North America, Europe, and Asia-Pacific.

From a chemical perspective, this compound typically appears as a white to off-white crystalline powder with good stability under standard conditions. Its melting point ranges between 150-155°C, and it shows moderate solubility in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO). These physical properties make it particularly suitable for various synthetic applications, explaining why queries like "Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate solubility" frequently appear in chemical databases.

The synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate typically involves condensation reactions starting from simpler pyrimidine precursors. Modern optimization techniques focus on green chemistry principles, addressing the growing demand for sustainable synthetic methods. Researchers interested in "green synthesis of heterocyclic compounds" or "eco-friendly pyrimidine derivatives" often explore this compound's preparation methods.

Quality control of CAS No. 67383-32-8 requires advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify purity and structural integrity. The pharmaceutical industry's stringent requirements have led to increased searches for "Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate HPLC method" and "67383-32-8 spectroscopic data," highlighting the need for precise characterization.

Recent patent literature reveals growing interest in using this compound for developing antiviral agents, particularly in light of global health concerns. While not directly therapeutic, its molecular framework serves as an excellent starting point for designing nucleoside analogs. This application aligns with current searches for "pyrimidine scaffolds for antiviral drugs" and "COVID-19 related heterocyclic compounds," though it's important to note this is purely research-oriented at present.

The commercial availability of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate has expanded significantly in recent years. Major chemical suppliers typically offer it in research quantities (grams to kilograms), with purity grades ranging from 95% to 99%. Procurement specialists often search for "67383-32-8 price trends" or "bulk Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate," reflecting both research and potential scale-up interests.

From a regulatory standpoint, proper handling of this compound requires standard laboratory safety precautions. While not classified as hazardous under most jurisdictions, material safety data sheets (MSDS) recommend using personal protective equipment during manipulation. Environmental considerations have led to searches for "biodegradability of pyrimidine derivatives" and "67383-32-8 environmental impact," showing increased awareness of sustainable chemistry practices.

The future outlook for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate appears promising, particularly in personalized medicine applications. Its structural versatility makes it valuable for creating targeted therapies, a major focus in contemporary drug development. As combinatorial chemistry advances, demand for such building blocks will likely increase, making "custom pyrimidine synthesis" and "67383-32-8 derivatives" increasingly important search terms in chemical research databases.